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Compound of Interest

Compound Name: Epinine 3-O-sulfate

Cat. No.: B009864

This document provides comprehensive safety protocols and detailed procedural guidance for
the proper disposal of Epinine 3-O-sulfate, ensuring the safety of laboratory personnel and
compliance with regulatory standards. The following information is intended for researchers,
scientists, and professionals in drug development who handle this compound.

1. Chemical and Physical Properties

A summary of the key quantitative data for Epinine 3-O-sulfate is presented below for easy
reference.

Property Value Source
Molecular Formula CoH13NOsS PubChem[1]
Molecular Weight 247.27 g/mol PubChem|[1]
CAS Number 101910-85-4 PubChem[1]
Physical State Solid Sigma-Aldrich[2]
o Acute Toxicity, Dermal, ) )
Hazard Classification Sigma-Aldrich[2]
Category 2
Signal Word Danger Sigma-Aldrich[2]
H310: Fatal in contact with ) )
Hazard Statement i Sigma-Aldrich[2]
skin.
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2. Hazard Identification and Immediate Safety Precautions

Epinine 3-O-sulfate is classified as a highly hazardous substance. The primary route of
exposure and toxicity is through skin contact, which can be fatal.[2] Immediate and stringent
safety measures are mandatory when handling this compound.

e Personal Protective Equipment (PPE): Wear appropriate protective gloves, a lab coat, and
eye protection.[2] Given the "Fatal in contact with skin" warning, double-gloving may be
advisable.

o Handling: Do not get in eyes, on skin, or on clothing.[2] Avoid generating dust. Handle in a
well-ventilated area, preferably within a chemical fume hood.

o First Aid:

o Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area
with plenty of water. Seek immediate medical attention by calling a poison center or
doctor.[2]

o Eye Contact: Rinse eyes with plenty of water.

o Ingestion: If swallowed, immediately have the victim drink water (two glasses at most).
Consult a physician.[2]

3. Step-by-Step Disposal Protocol

The disposal of Epinine 3-O-sulfate and its containers must be managed by an approved
waste disposal plant.[2] The following steps provide a detailed workflow for laboratory
personnel to ensure safe and compliant disposal.

Experimental Protocol: Decontamination of Labware

» Objective: To safely decontaminate laboratory glassware and equipment that has come into
contact with Epinine 3-O-sulfate.

o Materials:

o Contaminated labware (e.g., beakers, spatulas, stir bars).
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o Appropriate organic solvent (e.g., ethanol or isopropanol) for initial rinsing.
o Detergent solution.

o Designated waste containers for solvent rinsate and solid waste.

e Procedure:
1. Perform all decontamination steps within a certified chemical fume hood.

2. Rinse the contaminated labware three times with a suitable organic solvent to solubilize
and remove residual Epinine 3-O-sulfate.

3. Collect all solvent rinsate in a designated, properly labeled hazardous waste container.
4. Wash the rinsed labware with a laboratory detergent and water.
5. Rinse with deionized water and allow to air dry.

4. Waste Segregation and Storage

Proper segregation and storage of waste are critical to prevent accidental exposure and ensure
compliant disposal.

o Solid Waste: All disposable materials that have come into contact with Epinine 3-O-sulfate,
such as gloves, weighing paper, and contaminated paper towels, must be collected in a
designated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: All solvent rinsates from decontamination procedures must be collected in a
separate, labeled hazardous waste container for liquid chemical waste.

o Storage: Store all waste containers in a designated, secure, and well-ventilated area, away
from incompatible materials, until they can be collected by a licensed hazardous waste
disposal service. The storage area should be locked or otherwise accessible only to
authorized personnel.[2]

5. Disposal Workflow Diagram
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The following diagram illustrates the logical steps for the proper disposal of Epinine 3-O-
sulfate.

Handling & Use

Weighing and Handling
in Fume Hood

Use in Experiment

/4Experiment
Decontaminati?/

Triple Rinse Labware

with Solvent

Waste Collectio

Liquid Waste Solid Waste

LB T S (Solvent Rinsate) (Gloves, etc.)

Store in Secure
Waste Area

Collection by Approved
Waste Disposal Service

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b009864?utm_src=pdf-body
https://www.benchchem.com/product/b009864?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Epinine 3-O-sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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